1-Butyl-1-methylpyrrolidinium hexafluorophosphate
Overview
Description
1-Butyl-1-methylpyrrolidinium hexafluorophosphate is an ionic compound with the empirical formula C9H20F6NP . It is a white to almost white powder or crystal . It is used in various applications including the preparation of modified carbon composite electrodes .
Molecular Structure Analysis
The molecular weight of this compound is 287.23 . The SMILES string representation is FP-(F)(F)(F)F.CCCC[N+]1©CCCC1 .Physical And Chemical Properties Analysis
This compound is a solid at 20°C . It has a melting point range of 84.0 to 88.0°C . It is soluble in methanol .Scientific Research Applications
1-Butyl-1-methylpyrrolidinium hexafluorophosphate has been used in various scientific research studies due to its unique properties. It has been used in organic synthesis as a reaction medium for the synthesis of various organic compounds. It has also been used as a catalyst for the synthesis of polymers, pharmaceuticals, and nanomaterials. It has been used in biotechnology for the extraction of DNA and proteins from biological samples. In addition, it has been used for the synthesis of nanostructured materials and for the production of nanomaterials.
Mechanism of Action
Target of Action
1-Butyl-1-methylpyrrolidinium hexafluorophosphate, also known as N-butyl-N-methylpyrrolidinium hexafluorophosphate, is an ionic liquid . Its primary targets are the components of the liquid electrolyte in lithium-ion batteries .
Mode of Action
This compound acts as a flame-retarding additive in the liquid electrolyte . It interacts with the electrolyte components to suppress the flammability of the electrolyte and enhance the thermal stability of the batteries .
Biochemical Pathways
It’s known that the compound influences the performance and thermal properties of lithium-ion batteries .
Result of Action
The addition of this compound to the electrolyte significantly reduces the flammability of the electrolyte and improves the thermal stability of lithium-ion batteries . This results in safer and more reliable battery performance.
Action Environment
The action of this compound is influenced by the environment within the lithium-ion battery. The compound’s efficacy and stability can be affected by factors such as temperature, humidity, and the chemical composition of the electrolyte .
Advantages and Limitations for Lab Experiments
1-Butyl-1-methylpyrrolidinium hexafluorophosphate has several advantages for use in laboratory experiments. It is non-volatile, non-flammable, and non-toxic, making it safe to use in laboratory experiments. It is also a good solvent for many organic compounds, making it ideal for use in organic synthesis. In addition, it has a high boiling point, making it suitable for use in high temperature reactions. However, this compound is not suitable for use in reactions involving strong acids or bases, as it is not stable in these conditions.
Future Directions
There are several potential future applications of 1-Butyl-1-methylpyrrolidinium hexafluorophosphate. It could be used as a solvent for the extraction of natural products from plant material. It could also be used in the synthesis of nanomaterials and nanostructured materials. In addition, it could be used in the synthesis of pharmaceuticals and in the production of biodegradable polymers. Finally, it could be used in the production of clean energy, such as hydrogen fuel cells, and in the synthesis of new materials with unique properties.
Safety and Hazards
1-Butyl-1-methylpyrrolidinium hexafluorophosphate is classified as a skin irritant (Category 2), eye irritant (Category 2), and may cause respiratory irritation (Specific target organ toxicity – single exposure, Category 3) . Precautionary measures include avoiding skin and eye contact, and ensuring adequate ventilation during use .
Properties
IUPAC Name |
1-butyl-1-methylpyrrolidin-1-ium;hexafluorophosphate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H20N.F6P/c1-3-4-7-10(2)8-5-6-9-10;1-7(2,3,4,5)6/h3-9H2,1-2H3;/q+1;-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HCGXEKKFZYYPFF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC[N+]1(CCCC1)C.F[P-](F)(F)(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H20F6NP |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2047937 |
Source
|
| Record name | 1-Butyl-1-methylpyrrolidinium hexafluorophosphate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2047937 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
287.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
330671-29-9 |
Source
|
| Record name | 1-Butyl-1-methylpyrrolidinium hexafluorophosphate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2047937 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-Butyl-1-methylpyrrolidinium Hexafluorophosphate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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